Cas no 1806697-98-2 (2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid)

• Product Name: 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid
• CAS No: 1806697-98-2
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4940529
• Update Time: 2025-06-13

2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13BrO5/c13-5-9(15)4-7-2-1-3-8(6-14)10(7)11(16)12(17)18/h1-3,11,14,16H,4-6H2,(H,17,18)
• InChI Key： SBDXTXKHZTXJAU-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(CO)C=1C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 0.4
• Topological Polar Surface Area: 94.8

Additional information on 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid

Introduction to 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic Acid (CAS No. 1806697-98-2)

2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806697-98-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research.

The structural framework of 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid consists of a mandelic acid backbone, which is a well-known scaffold in medicinal chemistry. The mandelic acid moiety is particularly valuable for its ability to interact with biological targets in a manner that facilitates the development of drugs with enhanced pharmacological properties. The presence of a 3-bromo-2-oxopropyl side chain introduces additional reactivity, making this compound a versatile intermediate in synthetic chemistry.

In recent years, the demand for innovative intermediates in drug discovery has led to extensive research into molecules like 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid. The bromine substituent, in particular, offers opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds and heterocycles, which are prevalent in many pharmacologically active agents.

The hydroxymethyl group on the mandelic acid backbone further enhances the synthetic utility of this compound. It serves as a nucleophilic site that can participate in various transformations, including etherification, esterification, and oxidation reactions. These transformations are crucial for tailoring the chemical properties of the molecule to meet specific pharmacological requirements. For instance, the hydroxymethyl group can be converted into an ether or ester, which can improve solubility and metabolic stability, key factors in drug development.

Recent advancements in computational chemistry have also highlighted the potential of 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid as a building block for drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with biological targets such as enzymes and receptors. The ability to predict these interactions with high accuracy has revolutionized the way new drugs are designed and developed. By leveraging computational tools, researchers can optimize the structure of 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid to enhance its binding affinity and selectivity.

In addition to its synthetic significance, 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid has shown promise in various preclinical studies. Researchers have explored its potential as an intermediate in the synthesis of molecules targeting neurological disorders, infectious diseases, and cancer. The structural versatility of this compound allows for the creation of derivatives with tailored pharmacological profiles. For example, modifications to the bromine-substituted side chain have led to compounds with improved bioavailability and reduced toxicity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of molecules derived from 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid. Several research groups have reported on the synthesis and characterization of novel derivatives that exhibit promising biological activity. These derivatives have been tested in vitro and in vivo, providing valuable insights into their mechanism of action and potential clinical applications. The results from these studies suggest that this compound could serve as a foundation for developing new treatments for a wide range of diseases.

The role of intermediates like 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid cannot be overstated in modern drug discovery. They provide chemists with the necessary tools to construct complex molecules efficiently and cost-effectively. As our understanding of biological systems continues to grow, so does the need for innovative intermediates that can help us develop safer and more effective therapies. The continued exploration of this compound is likely to yield new insights and applications that will further advance the field of pharmaceutical chemistry.

In conclusion, 2-(3-Bromo-2-oxopropyl)-6-(hydroxymethyl)mandelic acid (CAS No. 1806697-98-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthetic chemists, while its biological activity suggests therapeutic applications across multiple disease areas. As research progresses, we can expect to see even more innovative uses for this compound, further solidifying its importance in the chemical biology landscape.